2-chloro-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C19H18ClN3O5/c1-28-17-10-12(5-8-16(17)22-9-3-2-4-18(22)24)21-19(25)14-7-6-13(23(26)27)11-15(14)20/h5-8,10-11H,2-4,9H2,1H3,(H,21,25)
• InChI Key: XBCPIGIIGIRHGK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl)N3CCCCC3=O
• Molecular Formula: C19H18ClN3O5
• Molecular Weight: 403.8 g/mol
• CAS No.: 941978-83-2

Description

2-chloro-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)-4-nitrobenzamide is a chemical compound that belongs to the class of benzamide derivatives. It is commonly used in scientific research for its potential applications in various fields, including medicine, agriculture, and environmental science.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of derivatives related to 2-chloro-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)-4-nitrobenzamide have been widely studied, indicating their importance in the field of organic chemistry and materials science. These studies involve the synthesis of various derivatives through processes such as hydrogenation, esterification, and crystal engineering, employing methods like X-ray diffraction, NMR, and IR spectroscopy to elucidate their structures and properties. For example, the synthesis and characterization of N,N-diacylaniline derivatives, including variations of this compound, have been detailed, showcasing their complex structures and potential applications in materials science (Al‐Sehemi et al., 2017).

Crystal Engineering and Molecular Interactions

Research has also focused on crystal engineering, where the molecular tapes mediated via strong hydrogen bonds and weak halogen interactions highlight the potential of these compounds in designing novel crystal structures. Such studies reveal the intricacies of molecular interactions and their impact on crystal formation, providing insights into the development of new materials with tailored properties (B. K. Saha et al., 2005).

Reactivity and Mechanistic Studies

Investigations into the reactivity and mechanisms of formation of benzamides and thiobenzamides under solvent-free conditions have also been conducted. These studies offer a deeper understanding of the chemical transformations of these compounds and their potential applications in synthetic chemistry. The identification of reaction mechanisms and the development of new methods for the formation of benzamides and thiobenzamides highlight the versatility of these compounds in chemical synthesis (L. Nahakpam et al., 2015).

Mechanism of Action

Target of Action

It’s known that many indole derivatives bind with high affinity to multiple receptors , which could be a potential target for this compound.

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific information. It’s known that indole derivatives can interact with their targets in a variety of ways, often leading to changes in cellular function .

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest that the compound may affect a variety of biochemical pathways.

Pharmacokinetics

It’s known that many compounds are metabolized in the liver via the p450 cytochromes , which could potentially apply to this compound.

Result of Action

It’s known that indole derivatives can have a wide range of biological effects, depending on their specific targets and mode of action .